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Compound of Interest

Compound Name: 2-Benzylaminopyridine

Cat. No.: B160635 Get Quote

This document provides a comprehensive overview of the spectroscopic data available for N-

benzylpyridin-2-amine, a compound of interest in medicinal chemistry and materials science.

The intended audience for this guide includes researchers, scientists, and professionals in the

field of drug development.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for N-benzylpyridin-2-amine,

including ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ)
ppm

Multiplicity Assignment Reference

7.36-7.31 m 4H, Aromatic (Benzyl) [1]

7.26-7.24 t 1H, Aromatic (Benzyl) [1]

6.76-6.75 m 2H, Aromatic (Pyridyl) [1]

6.58-6.59 m 2H, Aromatic (Pyridyl) [1]

4.26 s 2H, CH₂ [1]

Solvent: CDCl₃, Instrument Frequency: 600 MHz
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Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment Reference

148.1 Aromatic C [1]

139.3 Aromatic C [1]

129.2 Aromatic C [1]

128.6 Aromatic C [1]

127.4 Aromatic C [1]

127.2 Aromatic C [1]

117.5 Aromatic C [1]

112.7 Aromatic C [1]

48.2 CH₂ [1]

Solvent: CDCl₃, Instrument Frequency: 150 MHz

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (ν)
cm⁻¹

Intensity Assignment Reference

3410 weak N-H Stretch [1]

3022 weak Aromatic C-H Stretch [1]

1604 medium C=C Stretch [1]

1507 medium C=N Stretch [1]

1320 weak C-N Stretch [1]

1261 medium C-N Stretch [1]

731 strong
C-H Bend (out of

plane)
[1]
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Technique: Attenuated Total Reflectance (ATR)

Table 4: Mass Spectrometry Data

m/z Technique Ion Reference

184.1114 HRMS (ESI/APCI) [M]⁺ [1]

184.1121 Calculated C₁₂H₁₂N₂ [1]

Note: The molecular formula for N-benzylpyridin-2-amine is C₁₂H₁₂N₂ with a molecular weight

of 184.24 g/mol .[2][3][4] The reported HRMS value corresponds to the molecular ion.

Experimental Protocols
Synthesis of N-benzylpyridin-2-amine

The synthesis of the title compound can be achieved via the reduction of the corresponding

Schiff base, (E)-N-benzylidenepyridin-2-amine.[2]

Schiff Base Formation: The precursor, (E)-N-benzylidenepyridin-2-amine, is prepared by the

condensation reaction of benzaldehyde and 2-aminopyridine.[2][5] Typically, equimolar

amounts of 2-aminopyridine and benzaldehyde are dissolved in ethanol and refluxed for 1-2

hours.[5]

Reduction: To a mixture of (E)-N-benzylidenepyridin-2-amine (20 mmol) and sodium

borohydride (NaBH₄, 100 mmol) in 50 ml of 1,4-dioxane, a solution of acetic acid (100 mmol)

in 1,4-dioxane is added dropwise at 0°C.[2]

Reaction and Work-up: The reaction mixture is then heated to 120°C for 2 hours.[2] After

cooling, the solvent is removed under vacuum. The resulting residue is poured into water

and extracted three times with chloroform.[2] The combined organic extracts are dried over

calcium chloride (CaCl₂), and the solvent is evaporated to yield the crude N-benzylpyridin-2-

amine.[2]

Spectroscopic Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.rsc.org/suppdata/d1/ra/d1ra09052f/d1ra09052f1.pdf
https://www.rsc.org/suppdata/d1/ra/d1ra09052f/d1ra09052f1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011452/
https://pubchem.ncbi.nlm.nih.gov/compound/23362
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://ijcrcps.com/pdfcopy/aug2018/ijcrcps4.pdf
https://ijcrcps.com/pdfcopy/aug2018/ijcrcps4.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The characterization of N-benzylpyridin-2-amine is performed using standard spectroscopic

techniques.

NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., Bruker

AV-400 or similar) operating at frequencies of 400-600 MHz for ¹H and 100-150 MHz for ¹³C.

[1][6] Samples are typically dissolved in deuterated chloroform (CDCl₃).[1][6]

Infrared Spectroscopy: IR spectra are obtained using an FTIR spectrometer, often with an

Attenuated Total Reflectance (ATR) accessory, which allows for the analysis of solid samples

directly.[1]

Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) is conducted using

techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI) to determine the accurate mass and confirm the elemental composition.[1]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and spectroscopic

characterization of N-benzylpyridin-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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